Cas no 1500353-28-5 (Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-)

• Product Name: Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-
• CAS No: 1500353-28-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5291484
• Update Time: 2025-10-10

Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-

• Inchi： 1S/C7H10N2OS/c1-5(10)6-4-11-7(9-6)2-3-8/h4H,2-3,8H2,1H3
• InChI Key： RIPVTAKMTSIOMP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CSC(CCN)=N1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-

Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]- and CAS No. 1500353-28-5: A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-, is a significant compound in the realm of chemical biology, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1500353-28-5, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure of this compound incorporates a thiazole ring, which is a pivotal moiety in medicinal chemistry, known for its broad spectrum of biological activities.

The thiazole core in Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-, contributes to its versatility, enabling interactions with various biological targets. This feature makes it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the importance of thiazole derivatives in addressing diverse therapeutic challenges, including infectious diseases and chronic conditions. The presence of the aminoethyl group further enhances the compound's reactivity, facilitating its incorporation into more complex molecular architectures.

In the context of contemporary research, Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-, has been explored for its potential in modulating enzymatic pathways and signaling cascades. The compound's ability to interact with biological macromolecules suggests its utility in developing inhibitors or activators for specific targets. For instance, studies have demonstrated the compound's interaction with enzymes involved in inflammation and oxidative stress pathways, which are critical in the pathogenesis of several diseases.

One of the most compelling aspects of Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-, is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic protocols allows for scalable production, making it feasible for industrial applications. This accessibility is particularly important in drug discovery pipelines, where rapid and cost-effective synthesis of lead compounds is essential. Researchers have leveraged this advantage to explore derivatives of this compound, further expanding its potential applications.

The pharmacological profile of Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-, has been a subject of extensive investigation. Preclinical studies have indicated promising results in terms of efficacy and safety profiles. These studies have focused on evaluating the compound's ability to modulate biological processes relevant to human health. The thiazole moiety's role in these interactions has been particularly emphasized, with reports suggesting its involvement in binding to proteins and enzymes that play key roles in disease mechanisms.

Advances in computational chemistry have further enhanced the understanding of Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-'. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These predictions have guided experimental efforts, leading to more targeted synthesis and characterization of derivatives. The integration of computational methods with traditional wet-lab approaches has accelerated the discovery process significantly.

The future prospects for Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]-', are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. The compound's unique structural features make it a versatile tool for developing novel therapeutics across multiple therapeutic areas. As research progresses, it is anticipated that new insights into its mechanisms of action will emerge.

In summary, Ethanone, 1-[2-(2-aminoethyl)-4-thiazolyl]- (CAS No. 1500353-28-5) represents a significant advancement in chemical biology. Its structural features and biological activities make it a valuable candidate for drug discovery and development. With continued research and innovation, this compound is poised to contribute to significant advancements in medicine.